Cas no 2167761-77-3 (6-(2-methylpiperidin-4-yl)piperidin-3-amine)

• Product Name: 6-(2-methylpiperidin-4-yl)piperidin-3-amine
• CAS No: 2167761-77-3
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• CID: 6269429
• PubChem ID: 165550790
• Update Time: 2025-10-15

6-(2-methylpiperidin-4-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylpiperidin-4-yl)piperidin-3-amine
• EN300-1476579
• 2167761-77-3

• Inchi： 1S/C11H23N3/c1-8-6-9(4-5-13-8)11-3-2-10(12)7-14-11/h8-11,13-14H,2-7,12H2,1H3
• InChI Key： CDJMFPKBZDGIAW-UHFFFAOYSA-N
• SMILES： N1CC(CCC1C1CCNC(C)C1)N

Computed Properties

• Exact Mass: 197.189197746g/mol
• Monoisotopic Mass: 197.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.1Ų

Additional information on 6-(2-methylpiperidin-4-yl)piperidin-3-amine

Introduction to 6-(2-methylpiperidin-4-yl)piperidin-3-amine (CAS No. 2167761-77-3)

6-(2-methylpiperidin-4-yl)piperidin-3-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential applications in drug discovery. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2167761-77-3, belongs to a class of piperidine derivatives that have garnered considerable attention due to their versatility in medicinal chemistry. The presence of multiple piperidine rings in its molecular structure imparts distinct pharmacokinetic and pharmacodynamic properties, making it a valuable scaffold for developing novel therapeutic agents.

The chemical structure of 6-(2-methylpiperidin-4-yl)piperidin-3-amine consists of two interconnected piperidine rings, with a methyl group attached to the second ring and an amine group at the third position of the first ring. This configuration not only enhances the compound's solubility and bioavailability but also allows for further functionalization, enabling chemists to tailor its properties for specific biological targets. The compound's molecular formula can be represented as C₁₁H₁₈N₄, reflecting its composition of carbon, hydrogen, and nitrogen atoms.

In recent years, there has been a growing interest in piperidine derivatives due to their demonstrated efficacy in modulating various biological pathways. 6-(2-methylpiperidin-4-yl)piperidin-3-amine has emerged as a promising candidate for further investigation in the development of small-molecule drugs. Its dual piperidine core provides a stable platform for interactions with biological macromolecules, such as enzymes and receptors, which are critical for drug action. This characteristic has positioned it as a key intermediate in synthetic chemistry, facilitating the creation of more complex molecules with enhanced pharmacological profiles.

One of the most compelling aspects of 6-(2-methylpiperidin-4-yl)piperidin-3-amine is its potential application in the treatment of neurological disorders. Piperidine derivatives are well-known for their ability to cross the blood-brain barrier, making them suitable for central nervous system (CNS) drug development. Preliminary studies have suggested that compounds with similar structural motifs may exhibit neuroprotective and anti-inflammatory properties, which are relevant in conditions such as Alzheimer's disease and Parkinson's disease. The amine functional group at the third position further enhances its potential as a bioactive molecule by allowing hydrogen bonding interactions with target proteins.

The synthesis of 6-(2-methylpiperidin-4-yl)piperidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and cyclization processes. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing both reaction times and environmental impact. Advances in computational chemistry have also played a pivotal role in predicting optimal synthetic pathways, minimizing trial-and-error experimentation.

From a regulatory perspective, 6-(2-methylpiperidin-4-yl)piperidin-3-amine must undergo rigorous testing to meet safety and efficacy standards before it can be considered for clinical use. This includes comprehensive toxicological studies to assess its potential side effects and interaction profiles with other drugs. The compound's structural complexity necessitates thorough characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its identity and purity.

The pharmaceutical industry has increasingly recognized the importance of piperidine derivatives in drug development due to their favorable pharmacokinetic properties. 6-(2-methylpiperidin-4-yl)piperidin-3-amine exemplifies this trend by offering a versatile scaffold that can be modified to target various therapeutic areas. Researchers are exploring its potential as an intermediate in synthesizing kinase inhibitors, which are crucial in cancer therapy. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) makes it a candidate for developing treatments for cardiovascular diseases and metabolic disorders.

In conclusion, 6-(2-methylpiperidin-4-yl)piperidin-3-amine (CAS No. 2167761-77-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a valuable compound for further research. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases through innovative therapeutic strategies.